![molecular formula C14H15FN2O3 B2584893 1-(4-Fluorobenzyl)-3-(2-(furan-3-yl)-2-hydroxyethyl)urea CAS No. 1396865-61-4](/img/structure/B2584893.png)
1-(4-Fluorobenzyl)-3-(2-(furan-3-yl)-2-hydroxyethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-Fluorobenzyl)-3-(2-(furan-3-yl)-2-hydroxyethyl)urea, also known as FB-3, is a small molecule compound that has gained significant attention in the field of scientific research. This compound has shown promising results in various studies and has been evaluated for its potential applications in the field of medicine.
Scientific Research Applications
Synthesis and Chemical Properties
One area of interest is the synthesis of complex molecules with furan and urea derivatives, highlighting innovative approaches to creating compounds with potential therapeutic applications. For instance, the synthesis of novel urea derivatives through reactions involving furan and benzyl alcohols demonstrates the versatility of these chemical structures in drug development processes (Liang et al., 2020). Similarly, research on furan and benzylamine derivatives reveals their potential as inhibitors of bacterial fatty acid synthesis, showcasing their antimicrobial properties (Li et al., 2011).
Biological Activities and Applications
Another significant research area involves investigating the biological activities of furan and urea derivatives. Studies have shown that compounds with these functional groups can exhibit various biological effects, such as antimicrobial activities and enzyme inhibition. For example, compounds structurally related to the query molecule have been evaluated for their antibacterial activity, highlighting the potential utility of furan and benzyl urea derivatives in developing new antibiotics (Mannam et al., 2020).
properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-3-[2-(furan-3-yl)-2-hydroxyethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15FN2O3/c15-12-3-1-10(2-4-12)7-16-14(19)17-8-13(18)11-5-6-20-9-11/h1-6,9,13,18H,7-8H2,(H2,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAFUDXXQMOZTHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CNC(=O)NCC(C2=COC=C2)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Fluorobenzyl)-3-(2-(furan-3-yl)-2-hydroxyethyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.